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Compound of Interest

Compound Name:
4,5-Dimethyl-oxazole-2-carboxylic

acid

Cat. No.: B042283 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 4,5-Dimethyl-oxazole-2-
carboxylic acid

This technical guide provides a comprehensive overview of the known physicochemical

properties of 4,5-Dimethyl-oxazole-2-carboxylic acid. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry. This

document compiles available data, outlines relevant experimental protocols, and presents a

logical workflow for its synthesis.

Core Physicochemical Data
Quantitative data for 4,5-Dimethyl-oxazole-2-carboxylic acid is limited in publicly accessible

literature. The following tables summarize the available information for the target compound, its

structural isomer, and the parent oxazole ring to provide context.

Table 1: Physicochemical Properties of 4,5-Dimethyl-oxazole-2-carboxylic Acid and Related

Compounds
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Property
4,5-Dimethyl-
oxazole-2-
carboxylic acid

2,4-dimethyl-1,3-
oxazole-5-
carboxylic acid
(Isomer)

Reference

CAS Number 1240605-72-4 2510-37-4 [1],[2]

Molecular Formula C₆H₇NO₃ C₆H₇NO₃ [1],[2]

Molecular Weight 141.12 g/mol 141.12 g/mol [1],[2]

Melting Point Data not available
247 °C

(decomposition)
[3]

Boiling Point Data not available
278.5 ± 20.0 °C

(Predicted)
[3]

Density Data not available
1.276 ± 0.06 g/cm³

(Predicted)
[3]

pKa Data not available Data not available

Solubility Data not available

DMSO (Slightly),

Methanol (Slightly,

Heated)

[3]

logP (o/w) Data not available Data not available

Table 2: General Properties of the Oxazole Ring
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Property Description Reference

Structure

A five-membered aromatic ring

containing one oxygen and

one nitrogen atom.

[1]

Basicity

The parent oxazole is a weak

base, with the pKa of its

conjugate acid being

approximately 0.8.

[1]

Reactivity

The oxazole ring can undergo

electrophilic substitution

(typically at the C5 position)

and nucleophilic substitution

(at the C2 position).

[1]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of 4,5-
Dimethyl-oxazole-2-carboxylic acid are not explicitly available. However, this section outlines

standard and modern methodologies applicable to this class of compounds.

Synthesis Protocol: Direct Synthesis from Carboxylic
Acids
A highly efficient method for synthesizing 4,5-disubstituted oxazoles directly from carboxylic

acids has been developed, which avoids the need for pre-activated carboxylic acid derivatives

like acid chlorides.[4]

General Procedure:

Activation: To a solution of the starting carboxylic acid (1.0 equivalent) and 4-

dimethylaminopyridine (DMAP, 1.5 equivalents) in a suitable solvent like dichloromethane

(DCM) under a dry nitrogen atmosphere, a triflylpyridinium reagent (DMAP-Tf, 1.3

equivalents) is added. The mixture is stirred for approximately 5 minutes at room

temperature to facilitate the in situ formation of a reactive acylpyridinium salt.[4]
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Cycloaddition: An isocyanide derivative, such as ethyl isocyanoacetate (1.2 equivalents), is

then added to the reaction mixture.[4]

Reaction: The mixture is heated (e.g., in a preheated oil bath at 40 °C) and stirred for a

specified time (e.g., 30 minutes) to allow the [3+2] cycloaddition to proceed, forming the 4,5-

disubstituted oxazole ring.[4]

Work-up and Purification: Following the reaction, the product is isolated and purified using

standard organic chemistry techniques, such as extraction and column chromatography.

Diagram 1: General Workflow for Direct Oxazole Synthesis
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Caption: General Workflow for Direct Oxazole Synthesis.

pKa Determination Protocol: Capillary Electrophoresis
The acidity constant (pKa) is a critical parameter influencing a molecule's behavior in biological

systems. While most pKa values are determined at 25 °C, measurements at the human body

temperature of 37 °C are more biorelevant.[5] Capillary electrophoresis (CE) is a powerful

technique for pKa determination.

General Procedure (Internal Standard CE Method):

Buffer Preparation: A series of background electrolytes (buffers) with varying pH values are

prepared.

Sample Preparation: The test compound (4,5-Dimethyl-oxazole-2-carboxylic acid) and a

carefully chosen internal standard with a known pKa are dissolved in the buffers.

Electrophoretic Mobility Measurement: The samples are injected into the capillary, and the

electrophoretic mobility of the test compound and the internal standard are measured at

each pH.[5]
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Data Analysis: The effective mobility of an ion is dependent on its degree of ionization. By

plotting the effective mobility against the pH of the buffer, a sigmoidal curve is generated.

The pKa value corresponds to the pH at the inflection point of this curve. Using an internal

standard helps to correct for variations in experimental conditions.[5]

Biological Context and Significance
Oxazole-containing compounds are recognized as significant scaffolds in medicinal chemistry

due to their wide range of biological activities.[6] They are key components in numerous natural

products and bioactive molecules.[4]

While specific signaling pathways for 4,5-Dimethyl-oxazole-2-carboxylic acid are not

documented, the broader class of oxazole derivatives has been investigated for various

therapeutic applications, including:

Antimicrobial and Anti-biofilm Activity: Many oxazole derivatives exhibit activity against

bacteria and fungi. Some have been shown to interfere with the formation of bacterial

biofilms, such as those of Staphylococcus aureus.[6]

Anticancer Activity: The oxazole ring is a structural motif in several compounds with cytotoxic

activity against various cancer cell lines.[7] Their mechanisms can include the inhibition of

critical enzymes like topoisomerase II.[7]

Anti-inflammatory and Antiviral Properties: Research has also explored the potential of

oxazoles as anti-inflammatory and antiviral agents.[1]

Given its structure, 4,5-Dimethyl-oxazole-2-carboxylic acid serves as a valuable intermediate

or building block for the synthesis of more complex and potentially bioactive molecules.[1] The

carboxylic acid group provides a reactive handle for further chemical modifications, enabling

the exploration of structure-activity relationships (SAR) to develop more potent and selective

therapeutic agents.
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Diagram 2: Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b042283
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-1_3-oxazole-5-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-1_3-oxazole-5-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01654466.htm?N=China
https://pmc.ncbi.nlm.nih.gov/articles/PMC11915381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11915381/
https://diposit.ub.edu/dspace/bitstream/2445/175863/1/705066.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7727655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7727655/
https://files.core.ac.uk/download/pdf/483707387.pdf
https://www.benchchem.com/product/b042283#physicochemical-properties-of-4-5-dimethyl-oxazole-2-carboxylic-acid
https://www.benchchem.com/product/b042283#physicochemical-properties-of-4-5-dimethyl-oxazole-2-carboxylic-acid
https://www.benchchem.com/product/b042283#physicochemical-properties-of-4-5-dimethyl-oxazole-2-carboxylic-acid
https://www.benchchem.com/product/b042283#physicochemical-properties-of-4-5-dimethyl-oxazole-2-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

